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Compound of Interest

Compound Name: Ac-RYYRWK-NH2

Cat. No.: B013129 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ac-RYYRWK-NH2 is a synthetic peptide that acts as a potent and selective partial agonist for

the Nociceptin/Orphanin FQ (NOP) receptor, with a Ki of 0.71 nM.[1][2][3] It demonstrates high

selectivity over other opioid receptors such as μ, δ, and κ (IC50 > 4000 nM). This peptide is a

valuable tool in neuroscience research, particularly in studies related to appetite regulation and

energy homeostasis, as it has been shown to increase food intake in vivo. Proper preparation

of stock solutions is critical for obtaining reliable and reproducible experimental results. This

document provides a detailed protocol for the preparation, handling, and storage of Ac-
RYYRWK-NH2 stock solutions.

Physicochemical Properties and Storage
Recommendations
A summary of the key properties of Ac-RYYRWK-NH2 and general storage guidelines are

provided in the table below.
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Property Value

Molecular Weight 1012.17 g/mol [2][4][5]

Formula C49H69N15O9[2][4][5]

Sequence Ac-Arg-Tyr-Tyr-Arg-Trp-Lys-NH2

Appearance Lyophilized solid[5]

Solubility

Soluble in water up to 1 mg/mL.[4] For higher

concentrations or difficult dissolution, the use of

a small amount of dilute acetic acid is

recommended.

Storage (Lyophilized)

For long-term storage, desiccate at -20°C or

colder.[4][5][6] The lyophilized peptide is stable

for days to weeks at room temperature.[7]

Storage (Solution)

Aliquot and store at -20°C for up to one month

or -80°C for up to six months to minimize freeze-

thaw cycles.[4][7][8] Use sterile buffers at pH 5-

6 to prolong storage life.[8]

Experimental Protocol: Preparation of a 1 mM Stock
Solution
This protocol describes the preparation of a 1 mM stock solution of Ac-RYYRWK-NH2. The

final concentration should be adjusted based on specific experimental needs.

Materials and Equipment
Ac-RYYRWK-NH2 (lyophilized powder)

Sterile, nuclease-free water

0.1% Acetic acid in sterile water (optional)

Sterile, low-protein-binding microcentrifuge tubes
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Calibrated micropipettes and sterile tips

Vortex mixer

Sonicator bath

Analytical balance

Safety Precautions
Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.[5]

Handle the lyophilized powder in a chemical fume hood to avoid inhalation.[5]

Refer to the Safety Data Sheet (SDS) for comprehensive safety information.[5]

Step-by-Step Procedure
Equilibration: Before opening, allow the vial of lyophilized Ac-RYYRWK-NH2 to equilibrate to

room temperature for at least 15-20 minutes. This prevents condensation and moisture

uptake, which can affect the stability of the peptide.[7]

Weighing: Carefully weigh the desired amount of the lyophilized peptide using an analytical

balance. For example, to prepare 1 mL of a 1 mM stock solution, weigh out 1.012 mg of Ac-
RYYRWK-NH2.

Reconstitution:

Add the appropriate volume of sterile, nuclease-free water to the vial containing the

peptide. To continue the example, add 1 mL of water to the 1.012 mg of peptide.

Gently vortex the solution to facilitate dissolution.

Aiding Dissolution (if necessary):

If the peptide does not fully dissolve in water, sonicate the solution for 5-10 minutes.[9]
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Ac-RYYRWK-NH2 is a basic peptide. If solubility issues persist, add a small amount of

0.1% acetic acid to the solution and vortex again.[8]

Final Dilution: Once the peptide is completely dissolved, it can be further diluted with the

desired assay buffer. It is recommended to add the concentrated peptide stock solution

dropwise to the assay buffer while gently stirring to prevent precipitation.

Aliquoting and Storage:

Dispense the stock solution into smaller, single-use aliquots in sterile, low-protein-binding

microcentrifuge tubes.

Store the aliquots at -20°C or -80°C.[4][5][6] Avoid repeated freeze-thaw cycles.[4][7]

Experimental Workflow and Logic Diagram
The following diagram illustrates the decision-making process and workflow for preparing the

Ac-RYYRWK-NH2 stock solution.
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Stock Solution Preparation
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Caption: Workflow for preparing Ac-RYYRWK-NH2 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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